Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Chaofeng Wang,Jun Li,Xiangmei Liu,Zhenduo Cui,Da-Fu Chen,Zhaoyang Li,Yanqin Liang,Shengli Zhu,Shuilin Wu Biomater. Sci., 2020,8, 4216-4224
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Junho K. Hur Analyst, 2019,144, 1866-1875
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Anand R. Nair,Joseph Francis Food Funct., 2017,8, 4118-4128
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Keyi Li,Yong Liu,Yaqing Ge,Hongyan Cao,Shujuan Zhuang,Xueting Yang,Yanyan Zhao J. Mater. Chem. C, 2023,11, 1908-1918
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Fengli Yu,Ruili Zhang,Congxia Xie,Shitao Yu Green Chem., 2010,12, 1196-1200
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Zaheer Ud Din Babar,Jameela Fatheema,Nimrah Arif,M. S. Anwar,Sundus Gul,Mudassir Iqbal,Syed Rizwan RSC Adv., 2020,10, 25669-25678
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Alan Roy Katritzky,Tamari Narindoshvili Org. Biomol. Chem., 2009,7, 627-634
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Chunzhen Fan,Yalin Wang,Xufang Qian,Jinping Jia RSC Adv., 2016,6, 2678-2686
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Takahiro Tomaru,Ibuki Kawamata,Shin-ichiro M. Nomura,Satoshi Murata Chem. Commun., 2017,53, 7716-7719
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
- 91-68-9(3-Diethylaminophenol)
- 96-17-3(2-Methylbutyraldehyde)
- 2768-02-7(Vinyltrimethoxysilane)
- 3671-99-6(Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate)
- 2713-34-0(3,5-Difluorophenol)
- 121-47-1(Metanilic acid)
- 103-04-8(2-(phenylsulfanyl)acetic acid)
- 3484-10-4(2-Methyl-4-nitroindole)
- 488-11-9(Mucobromic acid)
- 2859-67-8(3-(pyridin-3-yl)propan-1-ol)
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